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Compound of Interest

Compound Name: Ethyl 6,8-dichlorooctanoate

Cat. No.: B143167

Essential Safety and Handling Guide for Ethyl
6,8-dichlorooctanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Ethyl
6,8-dichlorooctanoate (CAS No. 1070-64-0). Adherence to these procedures is critical for
ensuring laboratory safety and proper management of this chemical.

I. Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl 6,8-dichlorooctanoate is
provided below. This information is crucial for safe handling and storage.
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Property Value

Molecular Formula C10H18Cl202[1]

Molecular Weight 241.15 g/mol [1]

Appearance Colorless to pale yellow oil/liquid[2][3][4][5]
Boiling Point 109 °C at 0.7 Torr[2][3]

Density 1.107 g/mL at 25 °C[2][3]

Flash Point 105.1 °C[4][5]

N Insoluble in water; Soluble in organic solvents
Solubility ]
like ethanol, chloroform, and ethyl acetate.[3][5]

Il. Hazard Identification and Personal Protective
Equipment (PPE)

Ethyl 6,8-dichlorooctanoate is classified with specific hazards that necessitate the use of
appropriate personal protective equipment.

GHS Hazard Classification[1][6]

Hazard Class Category Hazard Statement

H317: May cause an allergic

Skin Sensitization 1 ] )

skin reaction.[1][6]
Hazardous to the aquatic 5 H411: Toxic to aquatic life with
environment, long-term hazard long lasting effects.[1][6]

Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale
Tightly fitting safety goggles Protects against splashes and
Eye/Face Protection with side-shields or a full-face vapors that can cause eye
shield.[6][7]]8] irritation.

Chemical-resistant gloves ) i
Prevents skin contact, which
) ) (e.g., Neoprene, Butyl rubber). ) )
Skin Protection ) ) may cause an allergic skin
[8][9] Fire/flame resistant and )
reaction.[1][6]

impervious clothing.[6]

Use in a well-ventilated area or
under a fume hood.[6] If
ventilation is inadequate, a
Respiratory Protection NIOSH-certified respirator with  Minimizes inhalation of vapors.
appropriate cartridges for
organic vapors and acid gases
should be used.[7][10]

lll. Operational Plan for Handling and Storage

A systematic approach to handling and storing Ethyl 6,8-dichlorooctanoate is essential to
minimize exposure and risk.

Step 1: Receiving and Inspection
o Upon receipt, visually inspect the container for any signs of damage or leaks.

e Ensure the container is properly labeled with the chemical name, CAS number, and hazard
pictograms.

o Verify that the Safety Data Sheet (SDS) is readily available.
Step 2: Storage
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

» Keep away from incompatible materials, heat, and sources of ignition.[11][12]
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» The storage area should be clearly marked, and access should be restricted to authorized
personnel.

o Store apart from foodstuff containers.[6]

Step 3: Handling and Use

All handling of Ethyl 6,8-dichlorooctanoate should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[6]

o Wear the appropriate PPE as specified in Section 1.

e Avoid contact with skin and eyes.[6]

e Avoid breathing vapors or mist.[6]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

» After handling, wash hands and any exposed skin thoroughly. Contaminated work clothing
should not be allowed out of the workplace and should be washed before reuse.[6]

IV. Spill Management Plan

In the event of a spill, immediate and appropriate action is necessary to control the situation
and prevent exposure.

Workflow for Chemical Spill Response
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Caption: Workflow for handling a chemical spill of Ethyl 6,8-dichlorooctanoate.
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Step-by-Step Spill Procedure

e Immediate Actions:

o Evacuate personnel from the immediate spill area.

o Alert nearby colleagues and the laboratory supervisor.

o If flammable vapors may be present, remove all sources of ignition.[12]

¢ Assessment:

o Assess the extent of the spill and the associated risks.

o For a small spill, trained personnel with appropriate PPE can proceed with cleanup.

o For a large spill, or if there is any uncertainty, evacuate the area and contact emergency

services.

e Containment and Cleanup (for minor spills):

o

Ensure adequate ventilation.

[¢]

Wear the personal protective equipment outlined in Section 1.

o

Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand, or earth).

[e]

Carefully collect the absorbed material and place it into a suitable, labeled container for
disposal.[11]

[e]

Clean the spill area with a suitable solvent, followed by soap and water.

V. Disposal Plan

Ethyl 6,8-dichlorooctanoate is a halogenated organic compound and must be disposed of as
hazardous waste.

Step 1: Waste Collection
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» Collect waste Ethyl 6,8-dichlorooctanoate and any contaminated materials (e.g., absorbent
pads, gloves) in a designated, leak-proof, and clearly labeled waste container.[11]

e The label should include the words "Hazardous Waste" and the chemical name.[13]

Step 2: Waste Segregation

o Crucially, do not mix halogenated organic waste with hon-halogenated organic waste.[13][14]
[15] This is due to different disposal requirements and costs.[15][16]

» Store the halogenated waste container in a designated satellite accumulation area, away
from incompatible materials.[16]

Step 3: Disposal

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6]

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

